Cas no 2060024-86-2 (methyl 8-bromoimidazo1,2-apyridine-6-carboxylate hydrochloride)

• Product Name: methyl 8-bromoimidazo1,2-apyridine-6-carboxylate hydrochloride
• CAS No: 2060024-86-2
• MF: C₉H₈BrClN₂O₂
• MW: 291.529020309448
• MDL: MFCD30498004
• CID: 4635454
• PubChem ID: 126796956
• Update Time: 2025-07-21

methyl 8-bromoimidazo1,2-apyridine-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 8-bromoimidazo[1,2-a]pyridine-6-carboxylate hydrochloride
• Z2724441874
• methyl 8-bromoimidazo[1,2-a]pyridine-6-carboxylate;hydrochloride
• methyl 8-bromoimidazo1,2-apyridine-6-carboxylate hydrochloride

• MDL： MFCD30498004
• Inchi： 1S/C9H7BrN2O2.ClH/c1-14-9(13)6-4-7(10)8-11-2-3-12(8)5-6;/h2-5H,1H3;1H
• InChI Key： BHGKGJKYPCBQEP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN2C=CN=C21.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 43.6

Additional information on methyl 8-bromoimidazo1,2-apyridine-6-carboxylate hydrochloride

Comprehensive Overview of Methyl 8-bromoimidazo[1,2-a]pyridine-6-carboxylate Hydrochloride (CAS No. 2060024-86-2)

Methyl 8-bromoimidazo[1,2-a]pyridine-6-carboxylate hydrochloride (CAS No. 2060024-86-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a scaffold known for its diverse biological activities. The presence of a bromine substituent at the 8-position and a methyl carboxylate group at the 6-position enhances its reactivity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in the 8-bromo substitution pattern, as it facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These transformations are critical for developing novel small-molecule inhibitors and biologically active compounds.

The hydrochloride salt form of this compound improves its solubility and stability, which is advantageous for formulation and storage. This property aligns with the growing trend in the pharmaceutical industry to optimize drug-like properties and enhance bioavailability. Additionally, the compound's methyl ester group can serve as a prodrug moiety, enabling controlled release of the active carboxylic acid derivative in vivo.

From a synthetic chemistry perspective, methyl 8-bromoimidazo[1,2-a]pyridine-6-carboxylate hydrochloride is a versatile building block. Its imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, often found in FDA-approved drugs and clinical candidates. The compound's CAS No. 2060024-86-2 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research. Scientists are exploring its use in targeted therapies and precision medicine, areas that dominate current biomedical discussions.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some halogenated compounds, 8-bromoimidazo[1,2-a]pyridine derivatives are designed to minimize ecological impact while maintaining efficacy. This balance is crucial for sustainable chemistry initiatives, a topic increasingly prioritized by global research communities.

In summary, methyl 8-bromoimidazo[1,2-a]pyridine-6-carboxylate hydrochloride (CAS No. 2060024-86-2) represents a critical tool in modern chemical research. Its structural features and functional groups align with contemporary trends in drug development, green chemistry, and materials science, making it a compound of enduring interest to scientists worldwide.